Cas no 1257293-83-6 (1-(azetidin-3-yl)-4,4-difluoropiperidine)

1-(Azetidin-3-yl)-4,4-difluoropiperidine is a heterocyclic compound featuring both azetidine and piperidine moieties, with difluorination at the 4-position of the piperidine ring. This structure imparts unique physicochemical properties, including enhanced metabolic stability and improved lipophilicity, making it a valuable intermediate in medicinal chemistry. The azetidine ring contributes to conformational rigidity, while the difluoropiperidine moiety can influence bioavailability and binding affinity. This compound is particularly useful in the synthesis of bioactive molecules, such as kinase inhibitors or CNS-targeting agents, where fluorine substitution is leveraged for optimal pharmacokinetic profiles. Its versatility and structural features make it a promising scaffold for drug discovery and development.

1-(azetidin-3-yl)-4,4-difluoropiperidine structure

1257293-83-6 structure

Product Name:1-(azetidin-3-yl)-4,4-difluoropiperidine

CAS No:1257293-83-6

MF:C₈H₁₄F₂N₂

MW:176.206968784332

MDL:MFCD22123272

CID:1005815

PubChem ID:59605315

Update Time:2025-06-07

1-(azetidin-3-yl)-4,4-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

- 1-(AZETIDIN-3-YL)-4,4-DIFLUOROPIPERIDINE
- Piperidine, 1-(3-azetidinyl)-4,4-difluoro-
- 1-(3-Azetidinyl)-4,4-difluoro-piperidine
- 3-(4,4-DIFLUOROPIPERIDIN-1-YL)AZETANE
- 3-(4,4-DIFLUOROPIPERIDIN-1-YL)AZETIDINE
- AGN-PC-0D0PTH
- PB27290
- SureCN2272753
- SCHEMBL2272753
- DTXSID601278842
- 1-Azetidin-3-yl-4,4-difluoropiperidine
- 1257293-83-6
- AS-78823
- EN300-3004021
- 1-(3-Azetidinyl)-4,4-difluoropiperidine
- AKOS024015618
- CS2208
- CS-0036636
- C8H14F2N2
- 3-(4,4-DIFLUOROPIPERIDIN-1-YL)AZETANE;
- MFCD22123272
- A1-24206
- AMY5494
- DB-406529
- 1-(azetidin-3-yl)-4,4-difluoro-piperidine
- A889969
- 1-(azetidin-3-yl)-4,4-difluoropiperidine
- MDL： MFCD22123272
- Inchi： 1S/C8H14F2N2/c9-8(10)1-3-12(4-2-8)7-5-11-6-7/h7,11H,1-6H2
- InChI Key： OIQJXEUDXZJIRR-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC1)C1CNC1)F

Computed Properties

Exact Mass: 176.11250478g/mol
Monoisotopic Mass: 176.11250478g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 15.3Å²

1-(azetidin-3-yl)-4,4-difluoropiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A965620-2.5mg	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		2.5mg	$ 50.00	2022-06-07
TRC	A965620-5mg	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		5mg	$ 70.00	2022-06-07
TRC	A965620-25mg	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		25mg	$ 275.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	VG836-1g	Piperidine,1-(3-azetidinyl)-4,4-difluoro-	1257293-83-6	95%	1g	4639CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	VG836-250mg	Piperidine,1-(3-azetidinyl)-4,4-difluoro-	1257293-83-6	95%	250mg	1269CNY	2021-05-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P54710-500mg	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		500mg	¥5600.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P54710-10g	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		10g	¥43040.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P54710-250mg	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		250mg	¥3450.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P54710-1g	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		1g	¥8610.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P54710-5g	1-(Azetidin-3-yl)-4,4-difluoropiperidine	1257293-83-6		5g	¥25820.0	2021-09-08

1-(azetidin-3-yl)-4,4-difluoropiperidine Related Literature

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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

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